(2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H8Cl2N2O/c17-12-4-3-5-13(18)11(12)8-10(9-19)16-20-14-6-1-2-7-15(14)21-16/h1-8H/b10-8+
• InChI Key: WAZYRPYUJFAGAE-CSKARUKUSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C(=CC3=C(C=CC=C3Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(O2)/C(=C/C3=C(C=CC=C3Cl)Cl)/C#N
• Molecular Formula: C16H8Cl2N2O
• Molecular Weight: 315.1 g/mol

Description

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2,6-dichlorophenyl)prop-2-enenitrile is a compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is commonly referred to as DCBP and is a member of the family of nitrile-containing compounds. It has been found to possess a wide range of biological activities, including anticancer, antifungal, and antibacterial properties.

Mechanism of Action

The exact mechanism of action of DCBP is not fully understood, but studies have shown that it can induce apoptosis in cancer cells through the activation of caspase enzymes. DCBP has also been found to inhibit the activity of certain enzymes involved in the biosynthesis of fungal and bacterial cell walls, leading to their death.
Biochemical and Physiological Effects:
DCBP has been found to have a wide range of biochemical and physiological effects in various organisms. In humans, DCBP has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the growth of certain bacteria and fungi. In plants, DCBP has been found to possess herbicidal activity, making it a potential candidate for the development of new herbicides.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCBP in lab experiments is its potent biological activity, which makes it an ideal candidate for studying various biological processes. However, one limitation of DCBP is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on DCBP. One area of interest is the development of new anticancer agents based on the structure of DCBP. Additionally, DCBP has been found to possess herbicidal activity, making it a potential candidate for the development of new herbicides. Finally, further studies are needed to fully understand the mechanism of action of DCBP and its potential applications in various fields.

Synthesis Methods

The synthesis of DCBP can be achieved through a variety of methods, including the reaction of 2,6-dichlorobenzaldehyde with 2-aminobenzoxazole in the presence of a nitrile source. This reaction is typically catalyzed by a base such as potassium carbonate or sodium hydroxide. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

DCBP has been extensively studied in scientific research due to its potential applications in various fields. In medicine, DCBP has been found to possess potent anticancer properties, with studies showing that it can induce apoptosis in cancer cells. Additionally, DCBP has been found to possess antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.